Cas no 1221715-56-5 (2-(4-iodo-1H-pyrazol-1-yl)ethan-1-amine)

• Product Name: 2-(4-iodo-1H-pyrazol-1-yl)ethan-1-amine
• CAS No: 1221715-56-5
• MF: C₅H₈IN₃
• MW: 237.041592597961
• CID: 4688786
• PubChem ID: 46948737
• Update Time: 2025-08-03

2-(4-iodo-1H-pyrazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-iodo-1H-pyrazol-1-yl)ethanamine
• 2-(4-iodopyrazolyl)ethylamine
• YPUBVYWLSSWLEM-UHFFFAOYSA-N
• 2-(4-iodopyrazol-1-yl)ethanamine
• STL433249
• SBB074290
• ST4151074
• 2-(4-iodo-1H-pyrazol-1-yl)-1-ethanamine
• 2-(4-iodo-1H-pyrazol-1-yl)ethan-1-amine
• AKOS013759771
• EN300-184190
• 2-(4Iodo-1H-pyrazol-1-yl)ethylamine dihydrochloride
• F2198-0009
• 1221715-56-5
• G68418

• Inchi： 1S/C5H8IN3/c6-5-3-8-9(4-5)2-1-7/h3-4H,1-2,7H2
• InChI Key： YPUBVYWLSSWLEM-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CCN

Computed Properties

• Exact Mass: 236.976
• Monoisotopic Mass: 236.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: -0.1